BENGHE Troubleshooting & Optimization

Check Availability & Pricing

storage and handling guidelines for 2-
Undecanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Undecanone

Cat. No.: B7801925

Technical Support Center: 2-Undecanone

This technical support guide provides researchers, scientists, and drug development
professionals with essential information for the safe storage and handling of 2-Undecanone.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Undecanone?

Al: 2-Undecanone is a combustible liquid and may be harmful if swallowed.[1][2] It can cause
skin irritation after prolonged or repeated contact and may cause respiratory tract irritation.[3]
Inhalation of vapors may lead to drowsiness and dizziness.[3] It is also toxic to aquatic life with
long-lasting effects.[1][2]

Q2: How should 2-Undecanone be stored?

A2: Store 2-Undecanone in a cool, dry, and well-ventilated area in its original, tightly sealed
container.[1][3] It should be kept away from incompatible materials, heat, sparks, and open
flames.[4][5] For long-term storage, some suppliers recommend temperatures of -20°C for
powder form or -80°C when in solvent.[2]

Q3: What personal protective equipment (PPE) is required when handling 2-Undecanone?

A3: When handling 2-Undecanone, it is essential to use appropriate personal protective
equipment. This includes safety goggles with side-shields, protective gloves, and impervious
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clothing.[2] In areas with inadequate ventilation, a suitable respirator should be worn.[1][2]
Q4: What should | do in case of accidental contact with 2-Undecanone?

A4: In case of skin contact, flush the affected area with plenty of water and seek medical
attention if irritation persists.[3] For eye contact, immediately flush with water for at least 15
minutes and seek medical attention.[1][2] If inhaled, move to fresh air and seek medical
attention if symptoms occur.[6] If swallowed, do NOT induce vomiting; rinse the mouth with
water and consult a physician.[1][2]

Q5: What materials are incompatible with 2-Undecanone?

A5: 2-Undecanone is incompatible with strong oxidizing agents, strong bases, strong
acids/alkalis, and reducing agents.[2][3][7] It can react with these substances, potentially
liberating heat and flammable gases.[3]

Troubleshooting Guide
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Problem

Possible Cause

Solution

Precipitate formation in stored

2-Undecanone

The melting point of 2-
Undecanone is 11-13°C.
Storage at low temperatures

may cause it to solidify.

Gently warm the container in a
water bath to a temperature
slightly above its melting point.
Ensure the container is

properly sealed.

Discoloration of 2-Undecanone

over time

Prolonged storage at room
temperature can lead to slight

discoloration.[8]

While a slight change in color
may not affect purity for some
applications, for high-purity
requirements, it is advisable to
use a fresh stock.[8] Proper
storage in a cool, dark place

can minimize this.

Inconsistent experimental

results

Contamination of 2-
Undecanone with incompatible
materials (e.g., strong acids,

bases, oxidizing agents).

Ensure all glassware is clean
and dry before use. Verify that
no incompatible substances
are introduced during the

experimental process.

Strong odor in the laboratory

High vapor pressure of 2-
Undecanone, especially at
elevated temperatures, leading

to evaporation.

Handle 2-Undecanone in a
well-ventilated area or a fume
hood. Keep containers tightly

sealed when not in use.

Physical and Chemical Properties
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Property Value

Appearance Colorless to slightly yellow oily liquid[3][7]
Molecular Formula C11H220

Molecular Weight 170.29 g/mol

Boiling Point 231-232 °C[5]

Melting Point 11-13 °C[5]

Flash Point 88 °C (190.4 °F)[4]

Density 0.825 g/mL at 25 °CJ[5]

Vapor Pressure

<0.133 mmHg at 20 °C[3]

Solubility

Insoluble in water[9]

Experimental Protocols

Handling and Dispensing:

Spill Cleanup:

Ensure all containers are clearly labeled.

Avoid contact with skin and eyes.

Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

Keep the container tightly closed when not in use to minimize vapor inhalation.

 In case of a small spill, absorb the liquid with an inert material such as sand, earth, or

vermiculite.[3]

o Place the absorbed material into a suitable, closed container for disposal.[1]

» For larger spills, evacuate the area and contact environmental health and safety personnel.
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* Prevent the spill from entering drains or waterways.[3]

Logical Workflow for Handling 2-Undecanone

Start: Handling 2-Undecanone

Proper Storage Safe Handling Practices
(Cool, Dry, Well-Ventilated) (Fume Hood, PPE)

Experimental Use

Issue Occurs

Spill or Exposure?

No Yes

Waste Disposal Spill Response Protocol

(Follow Regulations)

First Aid Measures

End

Click to download full resolution via product page

Caption: Workflow for safe handling and response for 2-Undecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemicalbook.com [chemicalbook.com]
e 2.2-Undecanone|112-12-9|MSDS [dcchemicals.com]
¢ 3. datasheets.scbt.com [datasheets.scbt.com]

e 4. 2-Undecanone(112-12-9)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

e 5. odowell.com [odowell.com]

» 6. fishersci.dk [fishersci.dk]

e 7. aurochemicals.com [aurochemicals.com]

e 8. 2-Undecanone | C11H220 | CID 8163 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 9. 2-Undecanone - Wikipedia [en.wikipedia.org]

» To cite this document: BenchChem. [storage and handling guidelines for 2-Undecanone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7801925#storage-and-handling-guidelines-for-2-
undecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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